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Compound of Interest

Compound Name: ML395

Cat. No.: B15572432

Get Quote

ML395: A Technical Guide for Researchers
For Researchers, Scientists, and Drug Development Professionals

Introduction
ML395, also known as VU0468809, is a potent and highly selective allosteric inhibitor of

phospholipase D2 (PLD2). Its improved physiochemical properties and significant selectivity for

PLD2 over its isoform PLD1 make it a valuable research tool for investigating the physiological

and pathological roles of PLD2. This technical guide provides a comprehensive overview of the

physiochemical properties, relevant signaling pathways, and key experimental protocols for the

use of ML395 in a research setting.

Physiochemical Properties of ML395
A summary of the key physiochemical properties of ML395 is presented in the table below. This

data is essential for the appropriate handling, storage, and application of the compound in

experimental settings.
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Property Value Reference

Molecular Formula C₂₆H₂₉N₅O₂ [1]

Molecular Weight 443.54 g/mol [1]

CAS Number 1638957-17-1 [1]

Appearance Off-white solid

Solubility Soluble in DMSO

Cellular IC₅₀ (PLD2) 360 nM [1][2]

Cellular IC₅₀ (PLD1) >30,000 nM [1][2]

Selectivity (PLD2 vs PLD1) >80-fold [1][2]

Signaling Pathways
ML395 exerts its biological effects through the specific inhibition of the Phospholipase D2

(PLD2) signaling pathway. PLD enzymes catalyze the hydrolysis of phosphatidylcholine (PC), a

major component of cell membranes, to produce phosphatidic acid (PA) and choline. PA is a

critical lipid second messenger that regulates a multitude of cellular processes.

The following diagram illustrates the canonical PLD2 signaling pathway and the point of

inhibition by ML395.
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PLD2 Signaling Pathway and Inhibition by ML395
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General Synthetic Workflow for ML395
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Plaque Reduction Assay Workflow

1. Seed confluent monolayer of cells

2. Infect cells with influenza virus

3. Add overlay medium with ML395

4. Incubate for 2-3 days

5. Fix and stain cells

6. Count plaques and analyze data

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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